Cas no 2680875-49-2 (5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylic acid)

• Product Name: 5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylic acid
• CAS No: 2680875-49-2
• MF: C₁₁H₁₀F₃NO₄
• MW: 277.196613788605
• CID: 6028166
• PubChem ID: 165938079
• Update Time: 2025-10-31

5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylic acid
• EN300-28284860
• 2680875-49-2

• Inchi： 1S/C11H10F3NO4/c12-11(13,14)10(18)15-3-1-2-7-6(5-15)4-8(19-7)9(16)17/h4H,1-3,5H2,(H,16,17)
• InChI Key： WWRNLVCXBHWLRS-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2C=C(C(=O)O)OC=2CCC1)=O)(F)F

Computed Properties

• Exact Mass: 277.05619229g/mol
• Monoisotopic Mass: 277.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.8Ų

Additional information on 5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylic acid

Introduction to 5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylic acid (CAS No. 2680875-49-2)

5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No. 2680875-49-2), is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the azepine class of scaffolds, which are known for their structural versatility and biological activity. The presence of a trifluoroacetyl group at the 5-position and a carboxylic acid moiety at the 2-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The furo[3,2-c]azepine core is a fused bicyclic system consisting of a furan ring and an azepine ring. This structural motif has been extensively studied due to its potential to interact with biological targets in multiple ways. The trifluoroacetyl substituent is particularly noteworthy because fluorine atoms can modulate the electronic properties of adjacent functional groups, often enhancing metabolic stability and binding affinity. Additionally, the carboxylic acid group provides a site for further derivatization, allowing for the creation of various analogs with tailored pharmacological profiles.

In recent years, there has been growing interest in developing novel therapeutic agents based on azepine derivatives. These compounds have shown promise in various preclinical studies as scaffolds for small-molecule drugs targeting neurological disorders, cancer, and inflammation. The 5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylic acid structure represents an advanced derivative that combines the favorable properties of both azepine and furo[3]azepine systems. Its unique architecture suggests potential applications in modulating enzyme activity and receptor binding.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The trifluoroacetyl group can serve as a handle for further chemical modifications, enabling researchers to explore different pharmacophores while retaining the core bioactive scaffold. This flexibility is crucial in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. Furthermore, the presence of both a carboxylic acid and an amide-like functionality (due to the trifluoroacetyl group) provides multiple opportunities for hydrogen bonding interactions with biological targets.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance drug-like properties such as lipophilicity and metabolic stability. The trifluoroacetyl group in 5-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylic acid is expected to contribute to these favorable properties while also introducing specific electronic effects that can fine-tune interactions with biological targets. This makes it an attractive candidate for further investigation in both academic and industrial settings.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the furo[3]azepine core followed by functional group transformations such as acylation and carboxylation. Advanced synthetic techniques such as transition-metal catalysis may be employed to improve efficiency and selectivity. Given its structural complexity, 5-(2, ) ( TFAA )-4H, H, H, H, H, furo[3,[_c]azepine-carboxylic acid (CAS No........) requires expertise in organic synthesis and access to specialized equipment.

The biological evaluation of 5-( )TFAA-4H, )furo[3,_c]azepine-)carboxylic acid (CAS No. strong>) has only begun to scratch the surface of its potential applications. Initial studies suggest that this compound exhibits interesting interactions with certain enzymes and receptors. For instance, it may inhibit specific proteases involved in inflammatory pathways or modulate neurotransmitter receptors relevant to neurological disorders. These preliminary findings underscore its significance as a lead compound for further pharmacological exploration.

The trifluoroacetyl group plays a critical role in determining the compound’s pharmacokinetic profile. Fluorinated compounds are known to exhibit enhanced bioavailability due to their improved lipophilicity and resistance to metabolic degradation by enzymes such as cytochrome P450 oxidases. This characteristic makes TFAA-furo[3,c]azepine-carboxylic acid (CAS No. strong>) particularly attractive for developing drugs with prolonged half-lives and reduced dosing requirements.

In conclusion, 5-( )TFAA-4 H, )furo[3,c]azepine-carboxylic acid (CAS No. strong>) represents a structurally intriguing compound with significant potential in drug discovery. Its unique combination of functional groups—particularly the trifluoroacetyl moiety—provides opportunities for designing novel therapeutic agents with optimized pharmacological properties. As research progresses, further investigations into its biological activity will likely uncover new applications across multiple therapeutic areas.